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Compound of Interest

Compound Name: Europium nitrate

Cat. No.: B155276

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of europium
(1) nitrate hexahydrate (Eu(NOs)3-6H20), a compound of significant interest in various
scientific and industrial applications, including as a precursor for luminescent materials and in
catalysis. Due to the limited availability of a complete, publicly accessible crystallographic
information file (CIF) for europium (lIl) nitrate hexahydrate, this guide leverages data from
isostructural lanthanide nitrate hexahydrates, namely neodymium (lll) nitrate hexahydrate and
lanthanum (l1l) nitrate hexahydrate, to provide a representative and detailed structural analysis.

Crystallographic Data

The crystal structure of lanthanide nitrate hexahydrates is highly conserved across the series.
The following tables summarize the key crystallographic parameters for neodymium (ll1) nitrate
hexahydrate, which is isostructural with the europium analogue. This data provides a robust
model for understanding the crystal packing and molecular geometry of Eu(NOs)3-6H20.

Table 1: Crystal Data and Structure Refinement for Neodymium (111) Nitrate Hexahydrate[1][2]
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Parameter Value
Empirical Formula Nd(NOs)3-6H20
Formula Weight 438.34 g/mol
Crystal System Triclinic
Space Group P-1

a (A) 9.307

b (A) 11.747

c (A 6.776

o (%) 91.11

B () 112.24

y () 109.15
Volume (A3) 639.0

Z 2

Table 2: Selected Bond Distances for Lanthanum (lll) Nitrate Hexahydrate[3]

Bond Distance (A)
La - O (Hz0) 2.527
La - O (H20) 2.554
La - O (H20) 2.560
La - O (Hz0) 2.585
La - O (H20) 2.668

Molecular and Crystal Structure

In the solid state, the central europium (1) ion is coordinated by oxygen atoms from both water
molecules and nitrate anions. Based on the structure of isostructural lanthanide nitrate
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hexahydrates, the europium ion is expected to have a high coordination number. In the case of
lanthanum (l11) nitrate hexahydrate, the lanthanum ion is coordinated by five water molecules
and three bidentate nitrate anions, resulting in a coordination number of 11.[3] One water
molecule is not directly coordinated to the metal center but is present as a lattice water
molecule.[3] The nitrate ions act as bidentate ligands, chelating to the europium ion. The
coordination polyhedron around the central metal ion is complex and can be described as a
distorted tricapped trigonal prism or a related high-coordination geometry.

The individual complex units are interconnected in the crystal lattice through a network of
hydrogen bonds involving the coordinated and lattice water molecules and the oxygen atoms of
the nitrate groups. This extensive hydrogen bonding network is crucial in stabilizing the overall
crystal structure.

Experimental Protocols

The determination of the crystal structure of europium (Ill) nitrate hexahydrate involves two key
experimental stages: synthesis and single-crystal growth, followed by single-crystal X-ray
diffraction analysis.

Synthesis and Single-Crystal Growth

High-quality single crystals are essential for accurate X-ray diffraction studies. A typical
procedure for the synthesis and crystallization of lanthanide nitrate hexahydrates is as follows:

Materials:

e Europium (Ill) oxide (Eu203) or Europium (lII) carbonate (Euz(CO3)3)
o Concentrated nitric acid (HNOs3)

o Deionized water

Procedure:

» Dissolution: Europium (lll) oxide or carbonate is slowly dissolved in a stoichiometric amount
of concentrated nitric acid with gentle heating and stirring. The reaction should be performed
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in a fume hood due to the evolution of gases (for carbonate) and the corrosive nature of the
acid.

o Eu203 + 6HNOs - 2EuU(NOs)s + 3H20[4]

o Euz(COs)s + 6HNOs — 2Eu(NOs)s + 3H20 + 3COz2

Filtration: The resulting solution is filtered to remove any unreacted starting material or solid
impurities.

Crystallization: The clear solution is allowed to slowly evaporate at room temperature in a
crystallizing dish covered with a perforated film (e.g., Parafilm) to control the rate of
evaporation. Slow evaporation over several days to weeks promotes the growth of large,
well-formed single crystals.

Isolation: Once suitable crystals have formed, they are carefully isolated from the mother
liquor, washed with a small amount of cold deionized water, and dried on a filter paper.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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